Cas no 1777070-95-7 (5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid)

• Product Name: 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid
• CAS No: 1777070-95-7
• MF: C₁₀H₁₆F₃NO₃
• MW: 255.234153747559
• CID: 5760111
• PubChem ID: 116272544
• Update Time: 2025-06-08

5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1777070-95-7
• 5,5-dimethyl-3-(trifluoroacetamido)hexanoic acid
• EN300-2279715
• 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid

• Inchi： 1S/C10H16F3NO3/c1-9(2,3)5-6(4-7(15)16)14-8(17)10(11,12)13/h6H,4-5H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AJKLDFFEBSWDED-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)CC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 255.10822786g/mol
• Monoisotopic Mass: 255.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid

5,5-Dimethyl-3-(trifluoroacetamido)hexanoic Acid (CAS No. 1777070-95-7): A Comprehensive Overview

5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid (CAS No. 1777070-95-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoroacetamido and hexanoic acid functional groups, offers a versatile platform for synthetic modifications and applications. Its molecular structure, which includes a 5,5-dimethyl substitution, enhances its stability and reactivity, making it a valuable intermediate in various chemical syntheses.

The growing interest in 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid is driven by its potential role in the development of novel therapeutics and bioactive molecules. Researchers are particularly intrigued by its ability to serve as a building block for peptide mimetics and small-molecule inhibitors, which are critical in drug discovery. Recent studies have explored its utility in targeting enzymes and receptors associated with metabolic disorders and inflammatory diseases, aligning with the current focus on precision medicine and personalized therapeutics.

In the context of green chemistry and sustainable synthesis, 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid has been investigated for its compatibility with eco-friendly reaction conditions. The compound's trifluoroacetamido moiety, while enhancing electrophilicity, also allows for selective transformations under mild conditions, reducing the need for harsh reagents. This aligns with the broader industry trend toward minimizing environmental impact and improving atom economy in chemical processes.

From a commercial perspective, the demand for CAS No. 1777070-95-7 has risen due to its applications in high-value fine chemicals and specialty materials. Manufacturers and suppliers are increasingly focusing on scalable synthesis routes to meet the needs of academic and industrial researchers. The compound's purity and consistency are critical, as impurities can significantly affect downstream applications, particularly in pharmaceutical intermediates and bioconjugation strategies.

Another area of interest is the compound's potential in proteomics and chemical biology. Its reactive groups enable site-specific modifications of proteins and peptides, facilitating the study of protein-protein interactions and post-translational modifications. This has implications for understanding disease mechanisms and developing biomarkers for diagnostic applications. As the field of omics technologies expands, the relevance of such compounds is expected to grow.

In summary, 5,5-Dimethyl-3-(trifluoroacetamido)hexanoic acid (CAS No. 1777070-95-7) represents a multifaceted tool for modern chemical and biological research. Its applications span drug discovery, sustainable chemistry, and advanced material design, reflecting the interdisciplinary nature of contemporary science. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to increase, solidifying its position as a key player in the chemical innovation landscape.